Cas no 951905-14-9 (4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline)

• Product Name: 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline
• CAS No: 951905-14-9
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 5734444
• PubChem ID: 22693554
• Update Time: 2025-07-02

4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline Chemical and Physical Properties

Names and Identifiers

• AKOS008139488
• CS-0263068
• Z445214644
• 4-chloro-2-methyl-6-propan-2-yloxyquinoline
• EN300-85022
• 4-chloro-2-methyl-6-(propan-2-yloxy)quinoline
• BNB90514
• 951905-14-9
• 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline

• Inchi： 1S/C13H14ClNO/c1-8(2)16-10-4-5-13-11(7-10)12(14)6-9(3)15-13/h4-8H,1-3H3
• InChI Key： LSUCFUOMBWNQKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C=CC(=CC2=1)OC(C)C

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline

Professional Introduction to 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline (CAS No. 951905-14-9)

4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline, identified by its Chemical Abstracts Service number CAS No. 951905-14-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities, making it a valuable scaffold for medicinal chemists.

The structural framework of 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline consists of a quinoline core substituted with a chlorine atom at the 4-position, a methyl group at the 2-position, and an isopropoxy group at the 6-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and biological profile. The presence of the chlorine atom enhances electrophilic substitution reactions, while the methyl and isopropoxy groups introduce steric and electronic effects that can modulate interactions with biological targets.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline has been explored in various preclinical studies for its potential therapeutic applications. Its ability to interact with biological macromolecules suggests that it may serve as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline is its versatility in chemical modifications. The quinoline scaffold provides multiple sites for functionalization, allowing medicinal chemists to tailor the molecule's properties for specific biological targets. For instance, the chlorine substituent can be readily displaced by nucleophiles, enabling the synthesis of a diverse array of derivatives. This flexibility makes it an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry have further enhanced the understanding of 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors, suggesting potential applications in treating diseases such as cancer and infectious disorders. These findings align with emerging research trends that emphasize the importance of quinoline derivatives in developing next-generation therapeutics.

The synthesis of 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the Friedel-Crafts alkylation of quinoline to introduce the methyl group at the 2-position. Subsequent chlorination using reagents such as phosphorus oxychloride (POCl₃) provides the 4-chloro derivative. Finally, nucleophilic substitution with isopropyl alcohol yields the desired product. This synthetic route underscores the compound's feasibility for large-scale production and further derivatization.

The pharmacological profile of 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline has been evaluated through in vitro and in vivo studies. These investigations have demonstrated its potential as an antimicrobial agent, particularly against Gram-negative bacteria and certain fungal species. The compound's mechanism of action likely involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. Such findings are particularly relevant in light of increasing antibiotic resistance worldwide.

In addition to its antimicrobial properties, preliminary studies suggest that 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline may exhibit anti-inflammatory effects. Quinoline derivatives are known to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Further research is warranted to elucidate the precise molecular mechanisms underlying these effects and to assess their therapeutic potential.

The compound's structural features also make it a promising candidate for anticancer drug development. Quinolines have been shown to induce apoptosis in cancer cells by interfering with mitochondrial function and DNA replication. The presence of both electron-withdrawing (chlorine) and electron-donating (isopropoxy) groups in 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline may enhance its ability to interact with cancer-specific targets, making it a valuable asset in oncology research.

The growing interest in natural product-inspired drug discovery has also highlighted the significance of quinoline derivatives like 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline. Many clinically successful drugs have been derived from natural products, which often serve as inspiration for synthetic chemists seeking novel bioactive molecules. The structural diversity inherent in quinolines makes them an ideal starting point for exploring new therapeutic strategies.

In conclusion, 4-Chloro-2-methyl-6-(propan-2-yloxy)quinoline (CAS No. 951905-14-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its versatility in chemical modifications, coupled with its demonstrated biological activities, positions it as a valuable scaffold for developing new drugs targeting infections, inflammation, and cancer. Continued research into this molecule will likely yield significant insights into its pharmacological properties and unlock new opportunities for medical intervention.